Cas no 37635-87-3 (1,3-Dioxole-2-thione)

• Product Name: 1,3-Dioxole-2-thione
• CAS No: 37635-87-3
• MF: C₃H₂O₂S
• MW: 102.111779689789
• CID: 311444
• PubChem ID: 142180
• Update Time: 2025-04-19

1,3-Dioxole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxole-2-thione
• 1,3-dioxol-2-thione
• 37635-87-3
• DTXSID30191071
• SCHEMBL229641

• Inchi： 1S/C3H2O2S/c6-3-4-1-2-5-3/h1-2H
• InChI Key： MMGCXSBBWCOBEX-UHFFFAOYSA-N
• SMILES： S=C1OC=CO1

Computed Properties

• Exact Mass: 101.97756
• Monoisotopic Mass: 101.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 94.3°C at 760 mmHg
• Flash Point: 10.8°C
• Refractive Index: 1.609
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Organic thiocarbonic acid derivatives Thiocarbonic acid diesters